Cas no 4748-86-1 (1,3-Cyclohexadiene-1-carboxaldehyde,6-methyl-)

• Product Name: 1,3-Cyclohexadiene-1-carboxaldehyde,6-methyl-
• CAS No: 4748-86-1
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 331022
• PubChem ID: 107331
• Update Time: 2025-04-19

1,3-Cyclohexadiene-1-carboxaldehyde,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene-1-carboxaldehyde,6-methyl-
• 6-Methylcyclohexa-1,3-diene-1-carbaldehyde
• 4748-86-1
• EINECS 225-269-3
• DTXSID70963855
• 6-methylcyclohexa-1,3-dienecarbaldehyde
• NS00045035

• Inchi： 1S/C8H10O/c1-7-4-2-3-5-8(7)6-9/h2-3,5-7H,4H2,1H3
• InChI Key： UINSAUGFYNAHOP-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CCC1C

Computed Properties

• Exact Mass: 122.0732
• Monoisotopic Mass: 122.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.038
• Boiling Point: 199.6°Cat760mmHg
• Flash Point: 72.4°C
• Refractive Index: 1.562
• PSA: 17.07